Cas no 2197550-59-5 (N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide)

• Product Name: N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide
• CAS No: 2197550-59-5
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 5896965
• PubChem ID: 154800798
• Update Time: 2025-07-09

N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26580043
• Z2702286134
• 2197550-59-5
• N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide

• Inchi： 1S/C13H15F3N2O3/c1-3-11(19)17(2)8-12(20)18(9-13(14,15)16)7-10-5-4-6-21-10/h3-6H,1,7-9H2,2H3
• InChI Key： XVIQXMXZRLXLFX-UHFFFAOYSA-N
• SMILES： FC(CN(C(CN(C(C=C)=O)C)=O)CC1=CC=CO1)(F)F

Computed Properties

• Exact Mass: 304.10347683g/mol
• Monoisotopic Mass: 304.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.8Ų

Additional information on N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide

Comprehensive Overview of N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2197550-59-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide (CAS No. 2197550-59-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its furan and trifluoroethyl moieties, represents a promising candidate for drug discovery and material science. Researchers are particularly interested in its carbamoyl linkage and acrylamide functionality, which contribute to its reactivity and binding affinity.

The growing demand for novel small-molecule inhibitors and bioconjugation reagents has placed N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide at the forefront of synthetic chemistry discussions. Its CAS No. 2197550-59-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical assays. Recent studies highlight its potential as a protease modulator or kinase-targeting agent, aligning with the industry's focus on precision medicine and targeted therapies.

One of the key advantages of this compound lies in its furan-2-ylmethyl group, which enhances its solubility and bioavailability—a critical factor in drug development. The incorporation of a 2,2,2-trifluoroethyl segment further improves metabolic stability, addressing a common challenge in pharmacokinetics. These features make CAS No. 2197550-59-5 a valuable tool for researchers exploring structure-activity relationships (SAR) and fragment-based drug design.

From a synthetic perspective, the compound's N-methylprop-2-enamide moiety offers versatility in cross-coupling reactions and polymerization processes. This has sparked interest in its use for developing functionalized polymers or biocompatible coatings, particularly in the biomedical and nanotechnology sectors. Its compatibility with click chemistry protocols further expands its utility in bioconjugation and ligand immobilization.

Environmental and safety considerations are also integral to the discussion around N-({[(furan-2-yl)methyl](2,2,2-trifluoroethyl)carbamoyl}methyl)-N-methylprop-2-enamide. While not classified as hazardous, proper handling protocols are recommended due to its acrylamide-derived structure. The compound's low ecotoxicity profile, as suggested by preliminary data, makes it a sustainable option for green chemistry initiatives—a trending topic in modern research.

In conclusion, CAS No. 2197550-59-5 exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug discovery to material engineering—underscore its importance in addressing contemporary scientific challenges. As interest in tailor-made molecular scaffolds grows, this compound is poised to remain a focal point in both academic and industrial settings.